2-[(methylsulfonyl)methyl]-1H-benzimidazole

• IUPAC Name: 2-(methylsulfonylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C9H10N2O2S/c1-14(12,13)6-9-10-7-4-2-3-5-8(7)11-9/h2-5H,6H2,1H3,(H,10,11)
• InChI Key: WCWTYTQSZZWNEW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=NC2=CC=CC=C2N1
• Molecular Formula: C9H10N2O2S
• DSSTOX Substance ID: DTXSID30427685
• Molecular Weight: 210.26 g/mol
• CAS RN: 24092-75-9

Description

2-[(methylsulfonyl)methyl]-1H-benzimidazole is an organic compound with the molecular formula C9H10N2O2S. It is a derivative of benzimidazole, a heterocyclic aromatic organic compound that is an important pharmacophore in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzimidazole core with a methylsulfonyl group attached to it. The InChI string representation of the molecule is InChI=1S/C9H10N2O2S/c1-14(12,13)6-9-10-7-4-2-3-5-8(7)11-9/h2-5H,6H2,1H3,(H,10,11). The molecule has a molecular weight of 210.26 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 210.26 g/mol, a computed XLogP3 of 1, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 2. The exact mass and monoisotopic mass are both 210.04629874 g/mol. The topological polar surface area is 71.2 Ų.

Scientific Research Applications

Methylenation Reactions

• 2-[(methylsulfonyl)methyl]-1H-benzimidazole is used in practical methylenation reactions. A study demonstrates its use in reacting with aldehydes and ketones to yield terminal alkenes efficiently (Ando et al., 2015).

Synthesis of Substituted Benzimidazoles

• This compound aids in the expeditious synthesis of 2-substituted benzimidazoles, reacting with both aromatic and alkyl nucleophiles (Lan et al., 2008).

Catalysis in Synthesis

• In catalysis, it is utilized in the synthesis of benzimidazole derivatives, particularly in reactions involving condensation of benzene-1, 2-diamine with aromatic aldehydes (Khazaei et al., 2011).

Microwave-Mediated Synthesis

• The compound is used in microwave-mediated synthesis processes for creating benzothiazole- and benzimidazole-based heterocycles (Darweesh et al., 2016).

Intermediate in Pharmaceutical Synthesis

• As an intermediate in pharmaceutical synthesis, it is involved in the modified synthesis of Dexlansoprazole, used in treating gastroesophageal reflux disease and other gastric acid-related diseases (Gilbile et al., 2017).

Drug Development

• In drug development, this compound derivatives have shown potential as anti-Helicobacter pylori agents (Kühler et al., 2002).

Synthesis of Novel Derivatives

• There are studies focused on synthesizing novel benzimidazole derivatives with potential biological activities, including antihypertensive, antimicrobial, and anticancer properties (Sharma et al., 2010), (Varshney et al., 2015).

Green Chemistry

• In green chemistry, its derivatives are used in oxidant-free synthesis processes, exemplifying environmentally friendly approaches (Luo et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been studied for their antimicrobial activity

Mode of Action

It’s worth noting that benzimidazole derivatives have been found to exhibit antimicrobial activity . The exact interaction of this compound with its targets and the resulting changes are subjects of ongoing research.

Result of Action

Similar compounds have shown antimicrobial activity . More research is needed to fully understand the effects of this compound at the molecular and cellular levels.